4-(2-Fluorophenyl)-4-phenylbutanoicacid

• CAS RN: 2044706-80-9
• Molecular Formula: C16H15FO2
• Molecular Weight: 258.29 g/mol
• IUPAC Name: 4-(2-fluorophenyl)-4-phenylbutanoic acid
• InChI: InChI=1S/C16H15FO2/c17-15-9-5-4-8-14(15)13(10-11-16(18)19)12-6-2-1-3-7-12/h1-9,13H,10-11H2,(H,18,19)
• InChI Key: FCHAUKBMTCUUJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CCC(=O)O)C2=CC=CC=C2F

Description

4-(2-Fluorophenyl)-4-phenylbutanoicacid is a useful research compound. Its molecular formula is C16H15FO2 and its molecular weight is 258.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

100 g of 2-fluorodiphenylmethane are slowly added dropwise to a solution of sodiuum amide which has been prepared from 500 ml of liquid ammonia, 0.22 g of iron (III) nitrate and 13.2 g of sodium. After 10 minutes, a solution of 40.75 g of 3-bromopropionic acid in 500 ml of ether is added dropwise. After a further 15 minutes, the ammonia is allowed to distill off. The crystallized-out sodium salt of 4-(2-fluorophenyl)-4-phenylbutyric acid is filtered off and washed with ether. The free acid is obtained by treating the sodium salt with dilute hydrochloric acid, extracting the mixture with ether and evaporating the ethereal solution. There is obtained 4-(2-fluorophenyl)-4-phenylbutyric acid of melting point 105°.